Cas no 3382-62-5 (4-Fluoro-N-salicylideneaniline)

4-Fluoro-N-salicylideneaniline structure
3382-62-5 structure
Product Name:4-Fluoro-N-salicylideneaniline
CAS No:3382-62-5
MF:C13H10FNO
MW:215.223006725311
MDL:MFCD00020090
CID:1460170
PubChem ID:253660336
Update Time:2025-04-20

4-Fluoro-N-salicylideneaniline Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-[[(4-fluorophenyl)imino]methyl]-
    • 4-FLUORO-N-SALICYLIDENEANILINE
    • 6-[(4-fluoroanilino)methylidene]cyclohexa-2,4-dien-1-one
    • 4-Fluoro-N-salicylalaniline
    • 2-[(E)-[(4-Fluorophenyl)imino]methyl]phenol
    • Phenol, 2-[(E)-[(4-fluorophenyl)imino]methyl]-
    • 2-{(E)-[(4-fluorophenyl)imino]methyl}phenol
    • AS155
    • CKA57377
    • N-(p-Fluorophenyl)salicylaldimine
    • CHEMBL3098347
    • 2-{[(4-fluorophenyl)imino]methyl}phenol
    • 2-[[(4-Fluorophenyl)imino]methyl]phenol
    • SR-01000643168-1
    • F0893
    • AS-65430
    • MFCD00020090
    • (E)-2-(((4-Fluorophenyl)imino)methyl)phenol, AldrichCPR
    • Phenol,2-[[(4-fluorophenyl)imino]methyl]-
    • 2-(((4-Fluorophenyl)imino)methyl)phenol
    • N-(4-fluorophenyl)-2-hydroxy-benzylideneamine
    • CBDivE_014863
    • 252573-77-6
    • SCHEMBL11404064
    • HMS551D04
    • DTXSID50425188
    • Maybridge1_003414
    • WP8EC65NVC
    • STK948950
    • D90689
    • CCG-54046
    • 2-[(4-fluorophenyl)iminomethyl]phenol
    • AKOS005641203
    • 3382-62-5
    • AKOS004906528
    • 4-Fluoro-N-salicylideneaniline
    • MDL: MFCD00020090
    • Inchi: 1S/C13H10FNO/c14-11-5-7-12(8-6-11)15-9-10-3-1-2-4-13(10)16/h1-9,16H/b15-9+
    • InChI Key: COFLOZFCNFCJFM-OQLLNIDSSA-N
    • SMILES: FC1C=CC(=CC=1)/N=C/C1C=CC=CC=1O

Computed Properties

  • Exact Mass: 215.0747
  • Monoisotopic Mass: 215.074642105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 32.6Ų

Experimental Properties

  • Melting Point: 82.0 to 86.0 deg-C
  • PSA: 32.59
  • λmax: 349(MeOH)(lit.)

4-Fluoro-N-salicylideneaniline Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

4-Fluoro-N-salicylideneaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F622050-50mg
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$ 50.00 2022-06-04
TRC
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$ 65.00 2022-06-04
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abcr
AB474441-1 g
4-Fluoro-N-salicylideneaniline, 98%; .
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€65.60 2023-04-21
abcr
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